Cas no 27917-11-9 (4-CHLORO-2-METHYLBENZYLAMINE)

4-CHLORO-2-METHYLBENZYLAMINE structure
4-CHLORO-2-METHYLBENZYLAMINE structure
Product Name:4-CHLORO-2-METHYLBENZYLAMINE
CAS No:27917-11-9
MF:C8H10ClN
MW:155.624701023102
CID:252806
PubChem ID:2757672
Update Time:2025-04-19

4-CHLORO-2-METHYLBENZYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-METHYLBENZYLAMINE
    • RARECHEM AL BW 0490
    • 2-(Aminomethyl)-5-chlorotoluene
    • (4-chloro-2-methylphenyl)methanamine
    • Benzenemethanamine,4-chloro-2-methyl-
    • 27917-11-9
    • SCHEMBL193074
    • AKOS006344927
    • 3-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-propionicacid
    • FT-0638735
    • MFCD00047932
    • Benzenemethanamine, 4-chloro-2-methyl-
    • 4-Chloro-2-methylbenzylamine, AldrichCPR
    • A819242
    • (4-chloranyl-2-methyl-phenyl)methanamine
    • WTSJOJUKDNGALK-UHFFFAOYSA-N
    • CS-0450584
    • EN300-761435
    • DTXSID50373998
    • FS-1534
    • CBA91711
    • G73692
    • DB-047301
    • 1-(4-chloro-2-methylphenyl)methanamine
    • MDL: MFCD00047932
    • Inchi: 1S/C8H10ClN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,5,10H2,1H3
    • InChI Key: WTSJOJUKDNGALK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(CN)=C(C)C=1

Computed Properties

  • Exact Mass: 155.05000
  • Monoisotopic Mass: 155.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1,15 g/cm3
  • Boiling Point: 100-110°C 5mm
  • Flash Point: 115.8±11.2 °C
  • Refractive Index: 1.558
  • PSA: 26.02000
  • LogP: 2.80740
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-CHLORO-2-METHYLBENZYLAMINE Security Information

4-CHLORO-2-METHYLBENZYLAMINE Pricemore >>

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